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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B12321359

Yunnandaphninine G: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the currently available information on
Yunnandaphninine G, a member of the complex family of Daphniphyllum alkaloids. While the
complete biological profile of this specific compound remains largely uncharacterized in publicly
accessible literature, this guide consolidates its fundamental chemical properties.

Core Compound Identification

A critical first step in the study of any natural product is its unambiguous identification. The
following table summarizes the key identifiers for Yunnandaphninine G.

Parameter Value

CAS Number 1042143-83-8
Molecular Formula C30H47NOs3
Molecular Weight 469.7 g/mol

Current State of Research
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As of the date of this publication, detailed experimental data for Yunnandaphninine G,
including comprehensive biological activity assays, specific experimental protocols, and
elucidated signaling pathways, are not available in the public domain. Broader research into
the Daphniphyllum genus of alkaloids suggests a range of potential biological activities,
including cytotoxic, antioxidant, and vasorelaxant effects. However, it is crucial to note that
these are general characteristics of the broader chemical class and have not been specifically
demonstrated for Yunnandaphninine G.

Future Directions

The unique and complex structure of Yunnandaphninine G, like other Daphniphyllum
alkaloids, presents a compelling case for further investigation. Future research endeavors
would be necessary to:

e |solate and Characterize: Perform detailed isolation and structural elucidation to confirm its
chemical architecture and stereochemistry.

 Biological Screening: Conduct a comprehensive battery of in vitro and in vivo assays to
determine its pharmacological profile. This would include, but not be limited to, cytotoxicity
screens against various cancer cell lines, antioxidant capacity assays, and assessments of
its effects on vascular tone.

o Mechanism of Action Studies: Upon identification of significant biological activity, subsequent
studies would be required to delineate the underlying molecular mechanisms and identify
specific cellular targets and signaling pathways.

The following logical workflow is proposed for future research initiatives focused on
Yunnandaphninine G.
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Proposed Research Workflow for Yunnandaphninine G.

Due to the absence of specific experimental data for Yunnandaphninine G, this guide cannot
provide detailed experimental protocols or signaling pathway diagrams at this time.
Researchers are encouraged to use the provided foundational data as a starting point for novel
investigations into the potential therapeutic applications of this intriguing natural product.

 To cite this document: BenchChem. [Yunnandaphninine G CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12321359#yunnandaphninine-g-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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